2,3,4,5,6-Pentafluorophenyl 2-chlorobenzenesulfonate

• IUPAC Name: (2,3,4,5,6-pentafluorophenyl) 2-chlorobenzenesulfonate
• InChI: InChI=1S/C12H4ClF5O3S/c13-5-3-1-2-4-6(5)22(19,20)21-12-10(17)8(15)7(14)9(16)11(12)18/h1-4H
• InChI Key: BONMTCGVYZSEEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)OC2=C(C(=C(C(=C2F)F)F)F)F)Cl
• Molecular Formula: C12H4ClF5O3S
• DSSTOX Substance ID: DTXSID301219702
• Molecular Weight: 358.67 g/mol
• CAS RN: 885949-55-3

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step processes that include regioselective lithiation, electrophilic substitution, copper-catalyzed coupling, and chloroxidation conditions . For example, the synthesis of a key building block of penoxsulam is achieved through these steps starting from commercially available precursors . Similarly, the chlorosulfonation of tris(pentafluorophenyl)corrole is performed with high selectivity, yielding a single isomer in high yield . These methods could potentially be adapted for the synthesis of 2,3,4,5,6-pentafluorophenyl 2-chlorobenzenesulfonate.

Molecular Structure Analysis

The molecular structure of compounds related to 2,3,4,5,6-pentafluorophenyl 2-chlorobenzenesulfonate can be characterized using techniques such as X-ray crystallography . For instance, the bis-chlorosulfonated corrole, a related compound, has been fully characterized to determine its planar chirality . Additionally, the crystal structure of a novel single crystal related to the compound of interest has been investigated, revealing hydrogen bonding and layer structure in the crystal .

Chemical Reactions Analysis

Compounds with pentafluorophenyl groups are known to undergo various addition reactions with unsaturated systems . These reactions can include interactions with alkenes, alkynes, and other functional groups, leading to a range of new compounds with diverse physical properties and spectroscopic data . The reactivity of 2,3,4,5,6-pentafluorophenyl 2-chlorobenzenesulfonate could be inferred from these studies.

Physical and Chemical Properties Analysis

The physical and chemical properties of pentafluorophenyl-containing compounds are influenced by the presence of fluorine atoms, which are highly electronegative . This can lead to an activation of halogen substituents towards nucleophilic attack, as seen in the synthesis of various derivatives of chloronitrobenzenes . Additionally, bulky diarylammonium pentafluorobenzenesulfonates have been shown to promote dehydration reactions effectively, indicating the potential for catalytic activity in related compounds .

Scientific Research Applications

• Proteomics Research

  • Field : Proteomics
  • Application : “2,3,4,5,6-Pentafluorophenyl 2-chlorobenzenesulfonate” is a specialty product used in proteomics research.

• Synthesis of Fluorinated Aromatic Polymers

  • Field : Polymer Chemistry
  • Application : This compound has been used in the synthesis of novel, high molecular weight fluorinated aromatic polymers.
  • Method : The synthesis involves a superacid-catalyzed polyhydroxylation reaction of fluorinated carbonyl-containing compounds.
  • Results : The result is the creation of high molecular weight fluorinated aromatic polymers.

• Determination of Primary Amines in Sewage Sludge

  • Field : Environmental Chemistry
  • Application : This compound has been used as a derivatization reagent in a method for the determination of primary amines in sewage sludge.
  • Method : The method involves headspace solid-phase microextraction and gas chromatography-tandem mass spectrometry.

• Synthesis of Cross-Coupled Aromatic Compounds

  • Field : Organic Chemistry
  • Application : This compound is utilized in the palladium-catalyzed Suzuki reaction to synthesize several cross-coupled aromatic compounds.
  • Method : The method involves a Suzuki reaction, which is a type of palladium-catalyzed cross coupling reaction.
  • Results : The result is the synthesis of several cross-coupled aromatic compounds, for example, bis(pentafluorophenyl)-substituted thiophene and selenophene derivatives.